Cas no 240115-55-3 (2H-1,2-Thiazine-2-aceticacid, 3,6-dihydro-a-methyl-, methyl ester, 1,1-dioxide, (aS)-)

2H-1,2-Thiazine-2-aceticacid, 3,6-dihydro-a-methyl-, methyl ester, 1,1-dioxide, (aS)- structure
240115-55-3 structure
Product Name:2H-1,2-Thiazine-2-aceticacid, 3,6-dihydro-a-methyl-, methyl ester, 1,1-dioxide, (aS)-
CAS No:240115-55-3
MF:C8H13NO4S
MW:219.25812125206
CID:254192
PubChem ID:56971967
Update Time:2025-04-19

2H-1,2-Thiazine-2-aceticacid, 3,6-dihydro-a-methyl-, methyl ester, 1,1-dioxide, (aS)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2-Thiazine-2-aceticacid, 3,6-dihydro-a-methyl-, methyl ester, 1,1-dioxide, (aS)-
    • 2H-1,2-THIAZINE-2-ACETIC ACID, 3,6-DIHYDRO-ALPHA-METHYL-, METHYL ESTER, 1,1-DIOXIDE, (ALPHAS)
    • 2H-1,2-THIAZINE-2-ACETIC ACID, 3,6-DIHYDRO-α-METHYL-, METHYL ESTER, 1,1-DIOXIDE, (ALPHAS)
    • (S)-Methyl 2-(1,1-dioxido-3,6-dihydro-2H-1,2-thiazin-2-yl)propanoate
    • 2H-1,2-Thiazine-2-aceticacid,3,6-dihydro-a-methyl-,methyl ester,1,1-dioxide,(as)-
    • 240115-55-3
    • methyl (2S)-2-(1,1-dioxo-3,6-dihydrothiazin-2-yl)propanoate
    • Inchi: 1S/C8H13NO4S/c1-7(8(10)13-2)9-5-3-4-6-14(9,11)12/h3-4,7H,5-6H2,1-2H3/t7-/m0/s1
    • InChI Key: BNQMOEMKYOBYOZ-ZETCQYMHSA-N
    • SMILES: S1(CC=CCN1[C@H](C(=O)OC)C)(=O)=O

Computed Properties

  • Exact Mass: 219.05700
  • Monoisotopic Mass: 219.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.1A^2
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.293±0.06 g/cm3(Predicted)
  • Boiling Point: 328.7±52.0 °C(Predicted)
  • PSA: 72.06000
  • LogP: 0.76820
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